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Compound of Interest

Compound Name: Isobutyl formate

Cat. No.: B1584813

Technical Guide: Isobutyl Formate Properties

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of isobutyl formate, a key organic
ester utilized in various industrial and research applications.

Molecular Identity and Weight

Isobutyl formate, also known as 2-methylpropyl methanoate, is a carboxylic ester.[1] Its
fundamental properties are crucial for its application as a flavoring agent, fragrance
component, and specialty solvent.[2][3]

The molecular formula and weight are foundational data points for any chemical entity. The
table below summarizes these key quantitative identifiers for isobutyl formate.

Table 1: Molecular Properties of Isobutyl Formate

Property Value Source
Molecular Formula C5H1002 [1112113114]
Linear Formula HCO2CH2CH(CH3)2 [5]
Molecular Weight 102.13 g/mol [1112][3]
Exact Mass 102.068079557 Da [1]
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Methodologies for Property Determination

The determination of a compound's molecular formula and weight is a standard procedure in
analytical chemistry.

e Molecular Formula Determination: The molecular formula is typically confirmed through
elemental analysis, which determines the percentage composition of each element (carbon,
hydrogen, oxygen). This empirical data is then used in conjunction with the molecular weight
to establish the exact number of atoms of each element in a molecule.

e Molecular Weight Determination: Mass spectrometry is the primary technique for determining
the molecular weight (or more accurately, the molecular mass) of a compound. In this
process, the molecule is ionized and its mass-to-charge ratio is measured, allowing for a
precise determination of its molecular weight. The value of 102.13 g/mol represents the
molar mass, calculated from the atomic weights of its constituent atoms.[1][2][3][6]

Logical Relationships

The chemical formula of isobutyl formate dictates its molecular structure and, consequently,
its molecular weight. The diagram below illustrates the relationship between the elemental
components and the final compound.
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Caption: Relationship between elements and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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